Cas no 51170-24-2 (Glycine, N-(4-phenoxyphenyl)-, ethyl ester)

Glycine, N-(4-phenoxyphenyl)-, ethyl ester structure
51170-24-2 structure
Product name:Glycine, N-(4-phenoxyphenyl)-, ethyl ester
CAS No:51170-24-2
MF:C16H17NO3
MW:271.311084508896
CID:1570765

Glycine, N-(4-phenoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-(4-phenoxyphenyl)-, ethyl ester
    • Inchi: 1S/C16H17NO3/c1-2-19-16(18)12-17-13-8-10-15(11-9-13)20-14-6-4-3-5-7-14/h3-11,17H,2,12H2,1H3
    • InChI Key: BKVMVCJUTMYZBQ-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CNC1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 271.121
  • Monoisotopic Mass: 271.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6A^2

Experimental Properties

  • Density: 1.167±0.06 g/cm3(Predicted)
  • Boiling Point: 390.7±22.0 °C(Predicted)
  • pka: 1.88±0.50(Predicted)

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